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Compound of Interest

Compound Name: 3-ethyl-1H-pyrazole-4-carbonitrile

CAS No.: 1501205-06-6

Cat. No.: B1489255

Get Quote

Executive Summary
3-Ethyl-1H-pyrazole-4-carbonitrile (CAS: 33146-87-1) is a functionalized heterocyclic building

block essential for the "bottom-up" synthesis of complex pharmaceutical agents. While often

commoditized, its solid-state properties are frequently misunderstood, leading to downstream

processing failures.

Contrary to some "Technical Grade" specifications listing it as a liquid, the pure compound is an

off-white solid at room temperature. The presence of a liquid phase invariably indicates

significant contamination—typically by unreacted hydrazine, residual solvents, or regioisomeric

byproducts. This guide establishes the protocols to rigorously define its thermal profile,

ensuring material integrity for GMP-regulated workflows.

Physicochemical Identity & Solid-State Profile
Before thermal analysis, the material's identity must be unequivocally established to rule out

regioisomers (e.g., 1-ethyl-1H-pyrazole-4-carbonitrile).
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Property Specification Notes

Chemical Name
3-Ethyl-1H-pyrazole-4-

carbonitrile

Tautomerizes; often denoted

as 3-ethyl-4-cyanopyrazole.

CAS Number 33146-87-1 Primary identifier.

Molecular Formula C₆H₇N₃ MW: 121.14 g/mol

Physical State Off-white Solid
Critical: If liquid, purity is likely

<95%.

Melting Point (Lit.) ~80–120 °C (Estimated)

Specific empirical data varies

by crystal habit; see Section 3.

[1]

Solubility DMSO, Methanol, Ethanol
Poorly soluble in water; soluble

in chlorinated solvents.

Structural Context
The 3-ethyl substituent introduces lipophilicity compared to the methyl analog (MP ~134°C),

typically lowering the melting point slightly due to disrupted crystal packing efficiency.[1]

However, the 1H-pyrazole motif (unsubstituted nitrogen) allows for intermolecular hydrogen

bonding, maintaining a solid state significantly above room temperature.[1]

Thermal Analysis Methodology
Accurate determination of the melting point and thermal stability is not merely about recording

a temperature; it is about characterizing the phase transition and identifying degradation

onsets.

Differential Scanning Calorimetry (DSC) Protocol
DSC is the gold standard for distinguishing between a true melt, a solvate desolvation, and

decomposition.[1]

Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3+).[1]
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Pan Configuration: Tzero Aluminum Hermetic Pan (crimped) with a pinhole to allow volatile

escape only if desolvation is suspected; otherwise, sealed to prevent sublimation.

Purge Gas: Nitrogen (50 mL/min).

Experimental Workflow:

Equilibration: Equilibrate sample at 25°C for 5 minutes.

Ramp: Heat from 25°C to 250°C at 10°C/min.

Cooling (Optional): Cool to 0°C at 10°C/min and reheat to check for reversibility

(polymorphism).

Interpretation:

Endotherm (Sharp): Represents the melting point (

).[1] Expect a peak onset in the range of 80°C – 120°C.

Endotherm (Broad/Shoulder): Indicates impurities or "pasty" solid-liquid transition.[1]

Exotherm (High Temp): Decomposition.[1] Pyrazole-4-carbonitriles are generally thermally

stable up to ~250°C, but the nitrile group can undergo cyclotrimerization or hydrolysis under

extreme stress.

Thermogravimetric Analysis (TGA)
TGA is required to differentiate between surface moisture, solvates, and degradation.[1]

Ramp: 25°C to 400°C at 10°C/min.

Criterion:

< 100°C Mass Loss: Surface moisture (hygroscopicity).[1]

Step Transition: Stoichiometric solvate loss.

Onset > 200°C: Chemical degradation.
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Synthesis-Derived Impurity Profiling[2]
The thermal properties of 3-ethyl-1H-pyrazole-4-carbonitrile are heavily influenced by its

synthetic route. The standard synthesis involves the cyclization of an ethoxymethylene

intermediate with hydrazine.

Diagram 1: Synthesis & Impurity Impact Workflow
This diagram illustrates how specific impurities lower the melting point, turning the solid product

into a "false liquid."
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Caption: Synthesis pathway highlighting critical impurities (hydrazine, isomers) that depress the

melting point, causing the material to appear as a liquid.

Experimental Protocol: Capillary Melting Point
Determination
For routine quality control (QC) where DSC is unavailable, use this standardized capillary

method.[1]

Prerequisites:

Sample must be dried in vacuo (40°C, >4 hours) to remove solvent residues.[1]

Grind the sample to a fine powder to ensure uniform heat transfer.
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Step-by-Step:

Loading: Fill a glass capillary tube to a height of 2–3 mm. Compact the sample by tapping

the tube on a hard surface.

Fast Ramp: Heat the apparatus rapidly to 10°C below the expected melting point (start at

60°C if unknown).

Slow Ramp: Reduce heating rate to 1°C/min.

Observation: Record two temperatures:

: First visible liquid droplet.[1]

: Complete disappearance of the solid phase.[1]

Acceptance Criteria: A range (

) of < 2°C indicates high purity (>98%). A range > 5°C suggests significant impurity or solvent
entrapment.

Storage and Handling Recommendations
Based on its thermal and chemical stability profile:

Hygroscopicity: The free NH group on the pyrazole ring can participate in hydrogen bonding

with water. Store in a desiccator or tightly sealed container.

Temperature: Store at 2–8°C for long-term stability, although the compound is stable at room

temperature (25°C) if kept dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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